N-(2-chlorobenzyl)-2-((2-morpholinoquinolin-8-yl)oxy)acetamide
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Description
N-(2-chlorobenzyl)-2-((2-morpholinoquinolin-8-yl)oxy)acetamide is a useful research compound. Its molecular formula is C22H22ClN3O3 and its molecular weight is 411.89. The purity is usually 95%.
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Scientific Research Applications
Acetaminophen Research Applications
- Toxicity and Environmental Impact : Acetaminophen (ACT) has been extensively studied for its environmental presence and impact, particularly in water systems. Research highlights the challenges of monitoring, detecting, and adequately treating ACT and its degradation products due to their complexity and potential toxicity. Advanced oxidation, membrane separation, and hybrid processes in water treatment have been evaluated for their efficacy in removing toxic metabolites of ACT (Vo et al., 2019).
Chlorogenic Acid Research Applications
- Nutraceutical and Food Additive Roles : Chlorogenic acid serves dual purposes as both a nutraceutical for treating metabolic syndrome and a natural food additive with antimicrobial and antioxidant properties. Its health-promoting attributes, including anti-inflammatory and antidiabetic effects, make it a candidate for dietary supplements and functional foods (Santana-Gálvez et al., 2017).
Organophosphorus Compounds Research Applications
- Serine Hydrolase Targets : The study of organophosphorus (OP) compounds, including their neurotoxic effects, has revealed a variety of serine hydrolase targets beyond acetylcholinesterase (AChE), indicating a complex toxicological profile. Research into OP interactions with these enzymes can lead to better understanding and treatment of OP-induced toxicities (Casida & Quistad, 2005).
Acetaminophen-Induced Hepatotoxicity
- Genetic Association Studies : Investigations into acetaminophen-induced hepatotoxicity have identified genetic markers that may influence individual susceptibility to liver damage from acetaminophen, offering potential paths for improved prognosis and treatment strategies (Heruth et al., 2018).
8-Hydroxyquinoline Research Applications
- Medicinal Chemistry : 8-Hydroxyquinoline and its derivatives have garnered attention for their broad spectrum of biological activities, including antimicrobial, antifungal, and neuroprotective effects. This research indicates the potential for developing new drugs based on the 8-hydroxyquinoline scaffold for various diseases (Gupta et al., 2021).
Properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-2-(2-morpholin-4-ylquinolin-8-yl)oxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22ClN3O3/c23-18-6-2-1-4-17(18)14-24-21(27)15-29-19-7-3-5-16-8-9-20(25-22(16)19)26-10-12-28-13-11-26/h1-9H,10-15H2,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVEQZMDAQJCEGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC3=C(C=CC=C3OCC(=O)NCC4=CC=CC=C4Cl)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.